N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanoylamino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H26N2O5/c1-3-33-23-11-7-5-9-21(23)28-27(31)26-25(20-8-4-6-10-22(20)34-26)29-24(30)17-14-18-12-15-19(32-2)16-13-18/h4-13,15-16H,3,14,17H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key: BXZVRIRXXMNRJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CCC4=CC=C(C=C4)OC
• Molecular Formula: C27H26N2O5
• Molecular Weight: 458.5 g/mol

Description

N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide, also known as NEP-3-4-MPC, is an organic compound that has been studied extensively for its potential use in scientific research. NEP-3-4-MPC has a wide range of applications, from synthesizing new molecules to studying the biochemical and physiological effects of drugs. In

Scientific Research Applications

N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide has a wide range of applications in scientific research. It has been used to synthesize new molecules, such as polyamides and polyesters. It has also been used to study the biochemical and physiological effects of drugs, as well as to investigate the mechanism of action of drugs. In addition, N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide has been used to study the metabolic pathways of certain drugs and to investigate the pharmacokinetics of certain drugs.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide is not yet fully understood. However, it is believed to act as a ligand in the body, binding to certain receptors and affecting their activity. This binding can have both positive and negative effects, depending on the receptor and the drug being studied. For example, N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide has been shown to bind to the serotonin receptor, resulting in increased serotonin levels and an antidepressant effect.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to affect the metabolism of certain drugs, as well as their pharmacokinetics. In addition, it has been shown to bind to certain receptors, resulting in a variety of effects, such as increased serotonin levels and an antidepressant effect. It has also been shown to affect the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, as it can be produced in high yields through a two-step process. It is also relatively stable, making it suitable for long-term storage. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, making it difficult to use in certain experiments. In addition, it is not very stable in the presence of light and heat, making it unsuitable for certain experiments.

Future Directions

N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide has a wide range of potential future directions. It could be used to further study the biochemical and physiological effects of drugs, as well as to investigate the mechanism of action of certain drugs. It could also be used to study the metabolism of drugs and their pharmacokinetics. In addition, it could be used to investigate the potential therapeutic effects of certain drugs, as well as to develop new drugs. Finally, it could be used to study the effects of certain drugs on the body, such as their effects on the immune system and the cardiovascular system.

Synthesis Methods

N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide is most commonly synthesized through a two-step process. The first step involves the condensation of 2-ethoxyphenylacetic acid and 4-methoxyphenylacetic acid with 1-benzofuran-2-carboxamide. This is followed by the condensation of the resulting product with 3-aminopropanamide, which yields N-(2-ethoxyphenyl)-3-[3-(4-methoxyphenyl)propanamido]-1-benzofuran-2-carboxamide. This method has been proven to be effective, as the final product has been shown to have a yield of up to 98%.